Cas no 1333122-78-3 (Pidotimod Impurity I)

• Product Name: Pidotimod Impurity I
• CAS No: 1333122-78-3
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.29
• CID: 1059428
• PubChem ID: 124519646
• Update Time: 2025-07-21

Pidotimod Impurity I Chemical and Physical Properties

Names and Identifiers

• Pidotimod Methyl Ester
• Pidotimod Methyl Est
• (4R)-3-[[(2S)-5-Oxo-2-pyrrolidinyl]carbonyl]-4-thiazolidinecarboxylic Acid Methyl Ester
• Pidotimod Impurity I
• 4-Thiazolidinecarboxylic acid, 3-[[(2S)-5-oxo-2-pyrrolidinyl]carbonyl]-, methyl ester, (4R)-
• 1333122-78-3
• methyl (4R)-3-[(2S)-5-oxopyrrolidine-2-carbonyl]-1,3-thiazolidine-4-carboxylate
• Methyl (R)-3-((S)-5-oxopyrrolidine-2-carbonyl)thiazolidine-4-carboxylate
• J-006348

• Inchi： 1S/C10H14N2O4S/c1-16-10(15)7-4-17-5-12(7)9(14)6-2-3-8(13)11-6/h6-7H,2-5H2,1H3,(H,11,13)/t6-,7-/m0/s1
• InChI Key： FACSPTMJWBYYNZ-BQBZGAKWSA-N
• SMILES： S1C[C@@H](C(OC)=O)N(C([C@@H]2CCC(=O)N2)=O)C1

Computed Properties

• Exact Mass: 258.06742811g/mol
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 545.9±50.0 °C at 760 mmHg
• Flash Point: 283.9±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Pidotimod Impurity I Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on Pidotimod Impurity I

Professional Introduction to Pidotimod Impurity I (CAS No. 1333122-78-3)

Pidotimod Impurity I, identified by the chemical compound code CAS No. 1333122-78-3, is a significant analytical standard in the field of pharmaceutical chemistry. This compound plays a crucial role in the quality control and regulatory compliance of pharmaceutical products, particularly those involving Pidotimod, a widely used immunomodulatory agent. Understanding the properties, synthesis, and applications of Pidotimod Impurity I is essential for researchers and professionals in the pharmaceutical industry.

The chemical structure of Pidotimod Impurity I (CAS No. 1333122-78-3) exhibits unique characteristics that make it a valuable reference standard. Structurally, it is derived from the main molecular framework of Pidotimod, but with specific modifications that distinguish it as an impurity. These modifications can affect its physicochemical properties, such as solubility, stability, and reactivity, which are critical factors in determining its behavior during pharmaceutical manufacturing processes.

In recent years, advancements in analytical chemistry have enabled more precise identification and quantification of impurities in pharmaceutical formulations. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have become indispensable tools for analyzing compounds like Pidotimod Impurity I. These methods not only ensure the purity of pharmaceutical products but also provide insights into potential degradation pathways and side reactions that may occur during production.

The synthesis of Pidotimod Impurity I (CAS No. 1333122-78-3) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have explored various synthetic routes, including condensation, cyclization, and functional group transformations, to produce this impurity accurately. The development of efficient synthetic protocols is crucial for generating sufficient quantities of the impurity for quality control purposes and for further research into its pharmacological effects.

Recent studies have highlighted the importance of impurities in understanding the pharmacokinetics and pharmacodynamics of active pharmaceutical ingredients (APIs). For instance, research on Pidotimod Impurity I has revealed insights into how impurities can influence the immune response modulation properties of the parent compound. This information is vital for optimizing drug formulations and ensuring their safety and efficacy. Additionally, understanding the metabolic pathways that lead to the formation of impurities can help in designing more stable and predictable drug molecules.

The regulatory landscape for pharmaceutical impurities is stringent, with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These guidelines mandate that impurities be thoroughly characterized and their levels controlled within specified limits to ensure patient safety. The availability of high-purity reference standards like Pidotimod Impurity I (CAS No. 1333122-78-3) is essential for compliance with these regulations.

In conclusion, Pidotimod Impurity I, with its CAS number 1333122-78-3, is a critical component in pharmaceutical quality control and research. Its accurate identification, synthesis, and analysis contribute significantly to the development of safer and more effective immunomodulatory drugs. As analytical techniques continue to evolve, the study of such impurities will remain a cornerstone of pharmaceutical innovation and regulatory oversight.